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Compound of Interest

Compound Name: 2-lodoethyl benzoate

Cat. No.: B1590132

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical and chemical properties of 2-
lodoethyl Benzoate, a key intermediate in organic synthesis. With full editorial control, this
document is structured to deliver in-depth technical information, supported by field-proven
insights and authoritative references, to empower researchers in their scientific endeavors.

Chemical Identity and Molecular Structure

2-lodoethyl benzoate, registered under CAS number 39252-69-2, is an organic compound
with the molecular formula CoHslO2. It has a molecular weight of 276.07 g/mol .[1][2] This
compound is structurally characterized by a benzoate group attached to an iodoethyl moiety.

Below is a diagram illustrating the molecular structure of 2-lodoethyl benzoate.
Caption: Molecular structure of 2-lodoethyl benzoate.

Physicochemical Properties

2-lodoethyl benzoate is typically a colorless to light yellow liquid.[2][3] A summary of its key
physical properties is presented in the table below.
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Property Value Source(s)
Molecular Formula CoHolO2 [2]
Molecular Weight 276.07 g/mol [1][2]
Appearance Colorless to light yellow liquid [2][3]
Boiling Point 163-165 °C at 23 mmHg [1112]
Density 1.67 g/cm3 [1][2]
Refractive Index 1.5700-1.5850 [1112]

Note on Melting Point: While one source anomalously reports a melting point of 217°C, this is
inconsistent with its presentation as a liquid at ambient temperatures by multiple chemical
suppliers. A reliable, experimentally verified melting point is not readily available in the
surveyed literature.

Solubility: Specific quantitative solubility data in common organic solvents is not widely
published. However, based on its chemical structure, it is expected to be soluble in a range of
organic solvents such as acetone, and methyl ethyl ketone.[4]

Spectral Data

While specific spectral data is not consistently available across public databases, references to
IH NMR, 3C NMR, and IR spectroscopy are present in chemical literature, indicating these are
standard methods for its characterization.[5][6] Researchers are advised to acquire and
interpret their own spectral data for this compound to ensure identity and purity for their specific
applications.

Synthesis and Reactivity

A common laboratory-scale synthesis of 2-lodoethyl benzoate involves the reaction of 2-
chloroethyl benzoate with anhydrous sodium iodide in a suitable solvent like methyl ethyl
ketone.[4] The reaction proceeds via a Finkelstein-type halide exchange.

The reactivity of 2-lodoethyl benzoate is primarily centered around the iodoethyl group. The
carbon-iodine bond is susceptible to nucleophilic substitution, making it a valuable precursor for
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introducing the ethyl benzoate moiety into other molecules. For instance, it can be reacted with
trimethylamine to synthesize benzoylcholine iodide.[4]
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Caption: Synthetic pathway to and a key reaction of 2-lodoethyl benzoate.

Applications in Research and Drug Development

As a member of the 2-iodobenzoate family of compounds, 2-lodoethyl benzoate serves as a
versatile building block in organic synthesis. These compounds are precursors to a variety of
more complex molecules, including active pharmaceutical ingredients (APIs). While specific
examples detailing the use of 2-iodoethyl benzoate are not prevalent in the literature, related
2-iodobenzoic acid and its esters are utilized in the synthesis of non-steroidal anti-inflammatory
drugs (NSAIDs) and as precursors to important oxidizing agents.

Safety, Handling, and Storage

Hazard Identification:

2-lodoethyl benzoate is classified as a hazardous substance. According to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS), it is associated with
the following hazard statements:

e H315: Causes skin irritation.[6]

o H319: Causes serious eye irritation.[6]
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Precautionary Measures:

When handling 2-lodoethyl benzoate, it is crucial to adhere to the following precautionary
statements:

P264: Wash skin thoroughly after handling.[3]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[3]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[3]

e P332 + P313: If skin irritation occurs: Get medical advice/attention.[3]

o P337 + P313: If eye irritation persists: Get medical advice/attention.[3]

Handling and Storage:

o Handling: Wear appropriate personal protective equipment (PPE), including chemical-
resistant gloves, safety goggles, and a lab coat.[7] Ensure adequate ventilation to avoid
inhalation of vapors.[7] Do not get in eyes, on skin, or on clothing.[7]

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][7] It is
also recommended to protect it from light.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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